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Introduction
The ShK toxin, a 35-residue polypeptide isolated from the sea anemone Stichodactyla

helianthus, is a potent blocker of voltage-gated potassium channels.[1] Of particular therapeutic

interest is its high affinity for the Kv1.3 channel, which is a key regulator of activation in effector

memory T-cells (TEM). These cells are implicated in the pathology of various autoimmune

diseases, including multiple sclerosis, rheumatoid arthritis, and psoriasis.[2][3][4]

However, the native ShK toxin lacks selectivity, potently blocking other channels such as the

neuronal Kv1.1 channel, which could lead to significant side effects.[1][5] This has driven the

development of numerous ShK analogs with modified structures to enhance selectivity for

Kv1.3 and improve in vivo stability. These modifications are critical for transforming a potent

toxin into a viable therapeutic candidate.

This document provides detailed application notes on common and effective peptide

modification techniques for ShK analogs, summarizes key quantitative data for prominent

analogs, and offers standardized protocols for their synthesis and modification.
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Application Notes: Strategies for ShK Analog
Modification
The primary goals for modifying the ShK peptide are to increase its selectivity for the Kv1.3

channel over other Kv channels (especially Kv1.1) and to enhance its metabolic stability for

improved pharmacokinetic properties.

N-Terminal Modification for Enhanced Selectivity
A highly successful strategy for improving Kv1.3 selectivity involves the addition of specific

moieties to the N-terminus of the ShK peptide. This exploits subtle structural differences in the

outer vestibule of the Kv1.3 and Kv1.1 channels.[6]

Phosphotyrosine Conjugation: The attachment of L-phosphotyrosine via a hydrophilic linker,

such as 2-aminoethoxy-2-ethoxy acetic acid (AEEA or "mini-PEG"), has been shown to

increase selectivity for Kv1.3 by over 100-fold.[5][7] The negatively charged phosphate group

interacts favorably with residues at the entrance of the Kv1.3 channel. This modification led

to the development of ShK-170 and ShK-186 (dalazatide).[1][8]

Non-Hydrolyzable Phosphate Surrogates: A drawback of phosphotyrosine is its susceptibility

to in vivo dephosphorylation by phosphatases.[6][8] To improve stability, the phosphotyrosine

can be replaced with a non-hydrolyzable analog like para-phosphonophenylalanine (Ppa).

This modification, incorporated into the analog ShK-192, maintains high selectivity while

resisting enzymatic degradation.[5][7]

Peptide Extensions: Instead of non-natural adducts, extending the N-terminus with specific

amino acid sequences can also confer selectivity. The analog [EWSS]ShK, which includes a

four-residue extension (Glu-Trp-Ser-Ser), maintains high potency for Kv1.3 while exhibiting

over 150-fold selectivity against Kv1.1.[6] This approach has the advantage of using only

proteinogenic amino acids, making the analog accessible via recombinant expression.[6]

C-Terminal Amidation for Increased Stability
Peptides are susceptible to degradation by carboxypeptidases in vivo. Replacing the C-

terminal carboxylic acid with an amide group is a standard method to block this degradation

pathway. This modification was incorporated into analogs like ShK-186 and ShK-192 to
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improve their circulating half-life without negatively impacting their affinity or selectivity for

Kv1.3.[7][9][10]

Site-Specific Amino Acid Substitution
Preventing Oxidation: The native ShK sequence contains a methionine residue at position 21

(Met21), which is prone to oxidation. This can lead to loss of activity and increased product

heterogeneity. Replacing Met21 with a non-oxidizable isosteric analog, such as norleucine

(Nle), enhances the chemical stability of the peptide. This substitution is a key feature of the

highly stable analog ShK-192.[7][9]

Modulating Pore Interaction: The Lys22 residue is critical for channel blockade, acting as a

"cork" that occludes the channel pore.[7][10] Substituting Lys22 with the non-natural amino

acid diaminopropionic acid (Dap) resulted in ShK-Dap22, the first analog to show improved

selectivity for Kv1.3 over Kv1.1.[3][10]

Other Structural Modifications
PEGylation: While not as extensively explored for selectivity as N-terminal adducts, site-

specific PEGylation (conjugation of polyethylene glycol) is a well-established method to

increase the hydrodynamic radius and circulating half-life of peptide drugs, reducing renal

clearance and proteolytic degradation.[11][12] Cysteine residues can be engineered into the

ShK sequence at non-critical sites to allow for site-specific attachment of PEG-maleimide

linkers.[13]

Cyclization: Introducing additional covalent bonds, such as a lactam bridge, can be used to

constrain the peptide's conformation. An analog with a lactam bridge introduced into the

main helix of ShK was found to be well-tolerated, with only a minor reduction in binding

affinity for Kv1.3.[14][15] This suggests that conformational stabilization is a viable strategy

for designing novel analogs.

Quantitative Data Summary
The following tables summarize the in vitro potency (IC₅₀) and selectivity of key ShK analogs

against the target channel Kv1.3 and the primary off-target channel Kv1.1.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2684922/
https://books.rsc.org/books/edited-volume/1057/chapter/875265/Case-Study-2-Transforming-a-Toxin-into-a
https://pmc.ncbi.nlm.nih.gov/articles/PMC3398462/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2684922/
https://books.rsc.org/books/edited-volume/1057/chapter/875265/Case-Study-2-Transforming-a-Toxin-into-a
https://pmc.ncbi.nlm.nih.gov/articles/PMC2684922/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3398462/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4448172/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3398462/
https://linkinghub.elsevier.com/retrieve/pii/S2211383525006914
https://www.biopharminternational.com/view/making-site-specific-pegylation-work
https://www.mdpi.com/1422-0067/16/10/25831
https://pubmed.ncbi.nlm.nih.gov/11747428/
https://pubs.acs.org/doi/abs/10.1021/bi011300b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15877729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analog
Modificatio
n Highlights

IC₅₀ Kv1.3 IC₅₀ Kv1.1

Selectivity
Ratio
(Kv1.1/Kv1.
3)

Reference(s
)

ShK (Native) None ~10 pM ~16 pM ~1.6 [1]

ShK-Dap²²

Lys22 ->

Diaminopropi

onic acid

~23 pM ~1.8 nM ~80 [3][16]

ShK-186

(Dalazatide)

N-term P-Tyr

via AEEA

linker; C-term

amide

~71 pM >10 nM >100 [1][7]

ShK-192

N-term Ppa

via AEEA

linker; Met21-

>Nle; C-term

amide

~140 pM >14 nM >100 [5][7]

[EWSS]ShK

N-terminal

Glu-Trp-Ser-

Ser extension

~34 pM ~5.4 nM ~158 [6]

ShK-235

N-term Ppa;

Q16K;

Met21->Ile;

C-term Ala

extension

~10 pM ~22.5 nM ~2250 [1][17]

Note: IC₅₀ values can vary between studies depending on the experimental conditions and cell

systems used. The data presented are representative values for comparison.

Experimental Protocols
Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of
ShK Analog Backbone
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This protocol describes a standard Fmoc-tBu (9-fluorenylmethoxycarbonyl tert-butyl) strategy

for synthesizing a C-terminally amidated ShK analog backbone.

Materials:

Rink Amide resin (e.g., Rink Amide MBHA)

Fmoc-protected amino acids (including Trt-protected Cys)

Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate) or HCTU

Base: DIPEA (N,N-Diisopropylethylamine)

Deprotection solution: 20% (v/v) piperidine in DMF (N,N-Dimethylformamide)

Solvents: DMF, DCM (Dichloromethane), Methanol

Cleavage cocktail: Reagent K (90% TFA, 5% phenol, 2.5% water, 2.5% TIS

(triisopropylsilane))

Cold diethyl ether

Procedure:

Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a reaction vessel.

Fmoc Deprotection:

Drain the DMF.

Add 20% piperidine in DMF to the resin and agitate for 5 minutes.

Drain and repeat the piperidine treatment for an additional 15 minutes.

Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

Amino Acid Coupling:
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In a separate tube, pre-activate the Fmoc-amino acid (4 equivalents relative to resin

substitution) with HBTU/HCTU (3.9 equivalents) and DIPEA (8 equivalents) in DMF for 2-5

minutes.

Add the activated amino acid solution to the deprotected resin.

Agitate the reaction vessel for 1-2 hours at room temperature.

Perform a Kaiser test to confirm complete coupling (ninhydrin negative).

Wash the resin with DMF (5x).

Peptide Elongation: Repeat steps 2 and 3 for each amino acid in the ShK sequence. For

ShK-192, use Fmoc-Nle-OH at position 21.

Final Deprotection: After coupling the final amino acid, perform a final Fmoc deprotection

(Step 2).

Cleavage and Global Deprotection:

Wash the fully assembled peptide-resin with DCM and dry under vacuum.

Add the cold cleavage cocktail (e.g., Reagent K) to the resin (10 mL per gram of resin).

Agitate for 2-3 hours at room temperature.

Filter the resin and collect the TFA solution containing the cleaved peptide.

Precipitate the crude peptide by adding the TFA solution dropwise into a 10-fold excess of

cold diethyl ether.

Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether

twice.

Dry the crude peptide pellet under vacuum.

Protocol 2: Oxidative Folding and Disulfide Bridge
Formation
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This protocol uses a glutathione redox buffer to facilitate the correct formation of the three

intramolecular disulfide bonds.

Materials:

Crude linear ShK analog peptide

Folding buffer: 0.1 M Tris-HCl or Ammonium Acetate, pH 7.5-8.5

Reduced glutathione (GSH)

Oxidized glutathione (GSSG)

Reversed-Phase HPLC (RP-HPLC) system with a C18 column

Lyophilizer

Mass spectrometer

Procedure:

Peptide Solubilization: Dissolve the crude linear peptide in a minimal amount of 6 M

Guanidine-HCl or 0.1% TFA to ensure complete solubilization.

Initiate Folding:

Prepare the folding buffer containing 1 mM EDTA.

Add GSH and GSSG to the buffer to final concentrations of 1-2 mM and 0.1-0.2 mM,

respectively (a 10:1 ratio is a good starting point).

Slowly add the dissolved peptide solution dropwise to the vigorously stirring folding buffer.

The final peptide concentration should be low (0.05-0.1 mg/mL) to prevent intermolecular

aggregation.

Allow the folding reaction to proceed at 4°C or room temperature for 12-48 hours.

Monitor Folding:
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Periodically take small aliquots of the folding mixture.

Quench the reaction by adding TFA to a final concentration of 0.1%.

Analyze the aliquot by RP-HPLC. The correctly folded peptide typically appears as a

major, sharp peak that elutes earlier than misfolded isomers or the reduced linear peptide.

[6]

Purification:

Once the folding is complete (no further increase in the major peak), acidify the entire

solution with TFA to pH 2-3.

Filter the solution to remove any precipitate.

Purify the folded peptide using preparative RP-HPLC with a water/acetonitrile gradient

containing 0.1% TFA.

Collect fractions corresponding to the major folded peak.

Verification and Lyophilization:

Confirm the mass of the purified peptide using mass spectrometry. The mass should

correspond to the theoretical mass of the peptide with three disulfide bonds formed (a loss

of 6 Da compared to the fully reduced peptide).

Pool the pure fractions and lyophilize to obtain the final peptide powder.

Visualizations
Signaling and Experimental Pathways
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ShK Analog Signaling in T-Cells
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Workflow for ShK Analog Synthesis
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Rationale for ShK Toxin Modifications

Native ShK Toxin
(Potent, Non-selective)

Goal: Improve Selectivity
(Kv1.3 vs Kv1.1)

Goal: Improve Stability
(In Vivo)

N-Terminal Modification
(P-Tyr, Ppa, EWSS) C-Terminal Amidation Met21 -> Nle/Ile Substitution

Optimized Analog
(e.g., ShK-186, ShK-192)
High Selectivity & Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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